Cas no 1697-07-0 (Propanamide,2-[bis(2-chloroethyl)amino]-N-methyl-N-phenyl-, hydrochloride (1:1))

• Product Name: Propanamide,2-[bis(2-chloroethyl)amino]-N-methyl-N-phenyl-, hydrochloride (1:1)
• CAS No: 1697-07-0
• MF: C₁₄H₂₁Cl₃N₂O
• MW: 339.688340902328
• CID: 208362
• PubChem ID: 121525
• Update Time: 2025-04-19

Propanamide,2-[bis(2-chloroethyl)amino]-N-methyl-N-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-[bis(2-chloroethyl)amino]-N-methyl-N-phenyl-, hydrochloride (1:1)
• 2-[bis(2-chloroethyl)amino]-N-methyl-N-phenylpropanamide,hydrochloride
• 2-(Bis(2-chloroethyl)amino)-N-methylpropionanilide hydrochloride
• 1697-07-0
• Propionanilide, 2-(bis(2-chloroethyl)amino)-N-methyl-, hydrochloride
• N~2~,N~2~-Bis(2-chloroethyl)-N-methyl-N-phenylalaninamide--hydrogen chloride (1/1)
• DTXSID80937668

• Inchi： 1S/C14H20Cl2N2O.ClH/c1-12(18(10-8-15)11-9-16)14(19)17(2)13-6-4-3-5-7-13;/h3-7,12H,8-11H2,1-2H3;1H
• InChI Key： RGAZHBIJOJPUPB-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C(C)C(N(C)C1C=CC=CC=1)=O.Cl

Computed Properties

• Exact Mass: 338.07223
• Monoisotopic Mass: 338.071946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55